Cas no 100375-00-6 (1-(benzenesulfinylmethyl)-4-bromobenzene)

1-(benzenesulfinylmethyl)-4-bromobenzene structure
100375-00-6 structure
Product Name:1-(benzenesulfinylmethyl)-4-bromobenzene
CAS No:100375-00-6
MF:C13H11BrOS
MW:295.194841623306
CID:1125701
PubChem ID:11471953
Update Time:2025-04-20

1-(benzenesulfinylmethyl)-4-bromobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfinylmethyl)-4-bromobenzene
    • (4-bromo-benzyl)-phenyl sulfoxide
    • (4-bromobenzyl) phenyl sulfoxide
    • AGN-PC-009SAP
    • Benzene, 1-bromo-4-[(phenylsulfinyl)methyl]-
    • (4-bromobenzyl)phenyl sulfoxide
    • ACMC-20m3fi
    • 1-bromo-4-(phenylsulfinylmethyl)benzene
    • 4-bromobenzyl phenyl sulfoxide
    • (4-Brom-benzyl)-phenyl-sulfoxid
    • CTK0G8894
    • (4-bromo-benzyl)-phenyl sulfoxide; (4-bromobenzyl) phenyl sulfoxide; AGN-PC-009SAP; Benzene, 1-bromo-4-[(phenylsulfinyl)methyl]-; (4-bromobenzyl)phenyl sulfoxide; ACMC-20m3fi; 1-bromo-4-(phenylsulfinylmethyl)benzene; 4-bromobenzyl phenyl sulfoxide; (4-Brom-benzyl)-phenyl-sulfoxid; CTK0G8894;
    • 100375-00-6
    • DTXSID50467023
    • 1-Bromo-4-[(phenylsulfinyl)methyl]benzene
    • Inchi: 1S/C13H11BrOS/c14-12-8-6-11(7-9-12)10-16(15)13-4-2-1-3-5-13/h1-9H,10H2
    • InChI Key: QKSPRFWFDICJPJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CS(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 293.97143
  • Monoisotopic Mass: 293.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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